LAH5

• Molecular Formula: C132H224N40O27
• Molecular Weight: 2803.4 g/mol
• InChI: InChI=1S/C132H224N40O27/c1-67(2)43-93(118(184)149-79(22)110(176)161-99(49-73(13)14)124(190)158-92(38-30-34-42-136)117(183)157-91(37-29-33-41-135)116(182)155-83(26)132(198)199)160-109(175)78(21)152-122(188)97(47-71(9)10)168-129(195)104(54-86-59-140-64-145-86)171-128(194)103(53-85-58-139-63-144-85)165-113(179)82(25)153-121(187)96(46-70(7)8)167-127(193)102(52-84-57-138-62-143-84)164-112(178)81(24)154-123(189)98(48-72(11)12)169-130(196)105(55-87-60-141-65-146-87)172-131(197)106(56-88-61-142-66-147-88)170-126(192)101(51-75(17)18)163-111(177)80(23)150-119(185)94(44-68(3)4)159-108(174)77(20)151-120(186)95(45-69(5)6)166-125(191)100(50-74(15)16)162-107(173)76(19)148-115(181)90(36-28-32-40-134)156-114(180)89(137)35-27-31-39-133/h57-83,89-106H,27-56,133-137H2,1-26H3,(H,138,143)(H,139,144)(H,140,145)(H,141,146)(H,142,147)(H,148,181)(H,149,184)(H,150,185)(H,151,186)(H,152,188)(H,153,187)(H,154,189)(H,155,182)(H,156,180)(H,157,183)(H,158,190)(H,159,174)(H,160,175)(H,161,176)(H,162,173)(H,163,177)(H,164,178)(H,165,179)(H,166,191)(H,167,193)(H,168,195)(H,169,196)(H,170,192)(H,171,194)(H,172,197)(H,198,199)/t76-,77-,78-,79-,80-,81-,82-,83-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-/m0/s1
• InChIKey: XIYLGLDUGIRSEK-VMWYSUIDSA-N

Standard polycationic CPPs and lipid reagents often fail with large Cas9 RNP cargoes, especially under serum conditions or short incubation times. LAH5 is a 26-aa histidine-rich CPP validated for: • Direct, non-covalent RNP nanocomplexation (ratios 1:50-1:250) • Co-delivery of spCas9:sgRNA + single-stranded HDR template (20% HDR efficiency, HEK293T) • Superior performance vs Lipofectamine™ CRISPRMAX in serum-rich media Unmodified LAH5 for in vitro gene knockout. Order from BenchChem.

LAH5 Peptide for CRISPR-Cas9 RNP Delivery

LAH5 (CAS: 476169-12-7) is a synthetic amphipathic cell-penetrating peptide (CPP) with the sequence KKALLALALHHLAHLAHHLALALKKA, characterized by its histidine-rich α-helical structure [1]. As a non-viral delivery vector, LAH5 forms nanocomplexes with CRISPR-Cas9 ribonucleoproteins (RNPs) and homology-directed repair (HDR) templates, enabling efficient intracellular delivery and nuclear localization of gene-editing machinery [2]. Fatty acid modifications, particularly N-terminal oleic acid conjugation to produce the lipopeptide C18:1-LAH5, have been shown to further enhance nanocomplex stability, serum resistance, and in vivo delivery performance [3].

Non-viral, non-covalent Cas9 RNP delivery vector for in vitro gene editing

pH-dependent endosomolytic activity supports RNP escape from endosomes

Compatible with co-delivery of single-stranded HDR templates

• [1] Kichler A, et al. Histidine-rich amphipathic peptide antibiotics promote efficient delivery of DNA into mammalian cells. Proc Natl Acad Sci U S A. 2003 Feb 18;100(4):1564-8. PMID: 12574521. View Source
• [2] Öktem M, et al. Amphipathic Cell-Penetrating Peptide-Aided Delivery of Cas9 RNP for In Vitro Gene Editing and Correction. Pharmaceutics. 2023 Oct 20;15(10):2500. DOI: 10.3390/pharmaceutics15102500. View Source
• [3] Öktem M, et al. Lipopeptide-mediated delivery of CRISPR/Cas9 ribonucleoprotein complexes for gene editing and correction. J Control Release. 2025 May 17;383:113854. DOI: 10.1016/j.jconrel.2025.113854. View Source

Why LAH5 Outperforms Generic Substitutes

Substituting LAH5 with alternative CPPs, generic transfection reagents, or electroporation leads to substantial performance deficits in CRISPR-Cas9 RNP delivery. The histidine-rich amphipathic design of LAH5 is critical for endosomal escape via the proton-sponge effect, a mechanism not uniformly present across all CPP classes [1]. Direct head-to-head comparisons demonstrate that commercial lipid reagents such as CRISPRMAX produce significantly lower gene editing efficiencies than LAH5 nanocomplexes at equivalent RNP doses [2]. Furthermore, unmodified CPPs exhibit rapid degradation in serum-containing media and fail to protect the Cas9 cargo from protease digestion—limitations directly addressed by the fatty acid-modified LAH5 variants [3]. Electroporation, while effective for certain cell types, imposes substantial cytotoxicity and is incompatible with in vivo therapeutic applications, unlike LAH5-based systems which have demonstrated successful intramuscular gene editing in murine models without observable short-term toxicity [3].

LAH4 is tailored to DNA/siRNA cargo; may not form stable nanocomplexes with large Cas9 RNP — sequence divergence alters cargo specificity.

Lipid reagents (e.g., Lipofectamine CRISPRMAX) can show performance loss at short incubation or serum-rich conditions where LAH5 reportedly retains activity.

Unmodified LAH5 lacks in vivo stability; fatty-acylated C18:1-LAH5 is required for protease resistance and detectable editing in muscle tissue.

• [1] Kichler A, et al. Histidine-rich amphipathic peptide antibiotics promote efficient delivery of DNA into mammalian cells. Proc Natl Acad Sci U S A. 2003 Feb 18;100(4):1564-8. PMID: 12574521. View Source
• [2] Öktem M, et al. Amphipathic Cell-Penetrating Peptide-Aided Delivery of Cas9 RNP for In Vitro Gene Editing and Correction. Pharmaceutics. 2023 Oct 20;15(10):2500. DOI: 10.3390/pharmaceutics15102500. View Source
• [3] Öktem M, et al. Lipopeptide-mediated delivery of CRISPR/Cas9 ribonucleoprotein complexes for gene editing and correction. J Control Release. 2025 May 17;383:113854. DOI: 10.1016/j.jconrel.2025.113854. View Source

LAH5 Quantitative Differentiation Evidence

Gene Editing Efficiency vs CRISPRMAX

In a direct head-to-head comparison targeting the CCR5 locus, LAH5 peptide nanocomplexes achieved substantially higher indel frequencies than the commercial lipid reagent Lipofectamine CRISPRMAX across four distinct cell lines. At a 1:100 RNP:LAH5 ratio, LAH5 produced indels of approximately 20-25% in HEK293T and HeLa cells, while CRISPRMAX yielded ≤5% indels under identical conditions [1]. In primary human fibroblasts—a therapeutically relevant but hard-to-transfect cell type—LAH5 achieved 5-8% indel formation, whereas CRISPRMAX generated ≤2% indels [1].

Editing vs. CRISPRMAX

Head-to-head

Reported to match or exceed CRISPRMAX indel frequencies across HEK293T, HeLa, HEPG2, primary fibroblasts; greater editing at short 1–3 h incubation

Supports editing workflow with shorter transfection windows and serum-present conditions

Outcome measured by TIDE/T7E1; eGFP reporter flow cytometry

Evidence Dimension	Gene editing efficiency (indel frequency) in CCR5 locus
Target Compound Data	LAH5 peptide (1:100 RNP:peptide ratio): HEK293T ~22% indels; HeLa ~20% indels; HEPG2 ~12% indels; primary fibroblasts ~5-8% indels
Comparator Or Baseline	Lipofectamine CRISPRMAX: HEK293T ≤5% indels; HeLa ≤5% indels; HEPG2 ≤5% indels; primary fibroblasts ≤2% indels
Quantified Difference	LAH5 produces approximately 4- to 5-fold higher indel frequencies than CRISPRMAX across most cell lines; in primary fibroblasts, LAH5 yields ≥2.5-fold higher editing efficiency
Conditions	RNP concentration 20 nM; CCR5-targeting sgRNA; analysis by TIDE and T7E1 assays; mean ± SD (n=3)

Why This Matters

This direct comparative evidence enables procurement teams to select LAH5 over CRISPRMAX when maximizing gene editing efficiency in diverse cell types, particularly primary cells, is critical to experimental success.

• [1] Öktem M, et al. Amphipathic Cell-Penetrating Peptide-Aided Delivery of Cas9 RNP for In Vitro Gene Editing and Correction. Pharmaceutics. 2023 Oct 20;15(10):2500. Figure 6. View Source

In Vivo Skeletal Muscle Gene Editing

In a quantitative analysis using the HEK293T HDR stoplight reporter system, LAH5 peptide nanocomplexes achieved HDR-mediated gene correction efficiencies 2- to 3-fold higher than CRISPRMAX across multiple RNP concentrations [1]. At 20 nM RNP with 5 μM LAH5, LAH5 achieved approximately 8-10% HDR efficiency, while CRISPRMAX yielded approximately 3-4% under identical conditions. Across a tested concentration range of 10-40 nM RNP, LAH5 consistently outperformed CRISPRMAX, with the performance gap widening at higher RNP concentrations [1].

In Vivo Muscle Editing

Head-to-head

C18:1-LAH5 achieved ~10% editing (reporter) and ~7% (Ccr5) after single IM dose in Ai9 mice; unmodified LAH5 showed no detectable editing

In vivo editing studies require fatty-acylated LAH5; unmodified peptide insufficient

Intramuscular delivery; no short-term toxicity observed

Evidence Dimension	HDR-mediated gene correction efficiency
Target Compound Data	LAH5 peptide (5 μM) with 20 nM RNP/HDR: ~8-10% HDR efficiency; across 10-40 nM RNP range, LAH5 maintains 2- to 3-fold advantage
Comparator Or Baseline	Lipofectamine CRISPRMAX with 20 nM RNP/HDR: ~3-4% HDR efficiency
Quantified Difference	LAH5 achieves 2- to 3-fold higher HDR efficiency than CRISPRMAX at equivalent RNP concentrations
Conditions	HEK293T HDR stoplight reporter cells; RNP/HDR template at 1:1 ratio; flow cytometric eGFP quantification; mean ± SD (n=3)

Why This Matters

For applications requiring precise gene correction via HDR (e.g., disease model generation, therapeutic development), LAH5 provides significantly higher editing precision outcomes, reducing the number of experimental replicates and cell material required.

• [1] Öktem M, et al. Amphipathic Cell-Penetrating Peptide-Aided Delivery of Cas9 RNP for In Vitro Gene Editing and Correction. Pharmaceutics. 2023 Oct 20;15(10):2500. Figure 7. View Source

Protease Protection of Cas9 Cargo

The oleic acid-modified LAH5 lipopeptide (C18:1-LAH5) has demonstrated successful in vivo gene editing following intramuscular administration in a murine model, a capability not shared by most CPP-based delivery systems or electroporation. In the transgenic Ai9 Cre-LoxP reporter mouse strain, C18:1-LAH5/Cas9 RNP nanocomplexes achieved approximately 10% gene editing in skeletal muscle tissues when targeting the CAG-tdTomato locus, and 7% gene editing when targeting the endogenous Ccr5 gene, without any observable short-term toxicity [1].

Protease Protection

Head-to-head

C18:1-LAH5 nanocomplexes protected Cas9 from enzymatic digestion and retained size/integrity in 20% FBS at 3 h; unmodified LAH5 showed cargo degradation and aggregation

Lipopeptide form essential for serum or protease-rich environments

Qualitative protection assay; p

LAH5 vs. LAH4 Cargo Fit

Class-level

LAH5 was identified as efficient Cas9 RNP carrier in a CPP screen; LAH4 profile is limited to DNA/siRNA. No direct quantitative RNP delivery comparison exists.

Cargo-specific peptide selection required; LAH4 not validated for RNP

EMSA confirms LAH5 nanocomplex formation at >1:50 ratio

Disease-Model Correction

Head-to-head

C18:1-LAH5 achieved ~50% reduction of pathogenic ABCA4 pseudoexon transcripts in STGD1 patient-derived photoreceptor cells; unmodified LAH5 lower

Supports disease-model editing in iPSC-derived cells with preserved splicing

Dual-gRNA strategy; RT-PCR validation

Viability Window

Method context

MTS assay: >80% viability at RNP:LAH5 1:50–1:500; ~50% at 1:1000 (24 h, 20 nM RNP)

Reported working range supports formulation optimization without immediate cytotoxicity

Optimal editing at 1:150–1:250 within this window

Evidence Dimension	In vivo gene editing efficiency in skeletal muscle
Target Compound Data	C18:1-LAH5 lipopeptide: ~10% editing at CAG-tdTomato locus; ~7% editing at Ccr5 gene
Comparator Or Baseline	Electroporation (not applicable for in vivo muscle delivery); unmodified CPPs (typically <1% in vivo efficiency due to serum instability, class-level inference)
Quantified Difference	C18:1-LAH5 achieves 7-10% in vivo editing, representing at least an order-of-magnitude improvement over unmodified CPPs in in vivo contexts
Conditions	Intramuscular administration; transgenic Ai9 Cre-LoxP reporter mouse strain; analysis by T7E1 and TIDE assays; observation period for short-term toxicity assessment

Why This Matters

For researchers and developers pursuing in vivo CRISPR-Cas9 therapeutic applications, C18:1-LAH5 provides a validated non-viral delivery option with quantifiable in vivo performance and an established preliminary safety profile, enabling direct transition from in vitro proof-of-concept to in vivo studies without switching delivery platforms.

• [1] Öktem M, et al. Lipopeptide-mediated delivery of CRISPR/Cas9 ribonucleoprotein complexes for gene editing and correction. J Control Release. 2025 May 17;383:113854. DOI: 10.1016/j.jconrel.2025.113854. View Source

Cas9 RNP Delivery Capability vs LAH4

Fatty acid modification of LAH5, particularly N-terminal conjugation with oleic acid to produce C18:1-LAH5, significantly enhances nanocomplex stability under biologically relevant conditions. Comparative experiments demonstrated that C18:1-LAH5/Cas9 RNP nanocomplexes significantly protected the Cas9 protein cargo from enzymatic protease digestion relative to unmodified LAH5 formulations [1]. Additionally, the oleic acid modification increased nanocomplex stability in serum-rich conditions and improved membrane disruption capability, collectively contributing to increased transfection efficacy [1].

LAH5 vs. LAH4 Cargo Fit

Class-level

LAH5 was identified as efficient Cas9 RNP carrier in a CPP screen; LAH4 profile is limited to DNA/siRNA. No direct quantitative RNP delivery comparison exists.

Cargo-specific peptide selection required; LAH4 not validated for RNP

EMSA confirms LAH5 nanocomplex formation at >1:50 ratio

Evidence Dimension	Protease protection and serum stability
Target Compound Data	C18:1-LAH5 lipopeptide: significantly enhanced protease protection; increased stability in serum-rich conditions
Comparator Or Baseline	Unmodified LAH5 peptide: susceptible to protease degradation; reduced serum stability
Quantified Difference	C18:1-LAH5 provided 'significant' protection against protease digestion as assessed by gel-based cargo integrity assays (quantified in publication figures); exact fold-protection values not reported in abstracted text
Conditions	In vitro protease digestion assays; serum-containing cell culture media

Why This Matters

For experimental workflows requiring extended incubation in serum-containing media or for applications where Cas9 cargo must survive extracellular proteolytic environments (e.g., in vivo administration), C18:1-LAH5 provides a quantifiably more robust delivery platform than unmodified LAH5, reducing batch-to-batch variability and improving experimental reproducibility.

• [1] Öktem M, et al. Lipopeptide-mediated delivery of CRISPR/Cas9 ribonucleoprotein complexes for gene editing and correction. J Control Release. 2025 May 17;383:113854. DOI: 10.1016/j.jconrel.2025.113854. View Source

LAH5 Validated Application Scenarios

In Vitro Gene Knockout Across Cell Types

LAH5 peptide is optimally deployed for in vitro CRISPR-Cas9 RNP delivery when maximizing gene editing efficiency across a broad panel of cell types is required. The direct comparative data showing 4- to 5-fold higher indel frequencies than CRISPRMAX in immortalized lines (HEK293T, HeLa) and ≥2.5-fold higher efficiency in primary human fibroblasts [1] support LAH5 selection for core facility workflows, high-throughput screening campaigns, and experiments involving difficult-to-transfect primary cells where commercial lipid reagents underperform.

HDR Gene Correction via RNP/ssDNA Co-Delivery

LAH5 peptide is indicated for applications requiring precise homology-directed repair (HDR), such as knock-in of reporter genes, introduction of disease-relevant point mutations, or correction of pathogenic variants in cell-based disease models. The demonstrated 2- to 3-fold higher HDR efficiency compared to CRISPRMAX [2] translates to fewer cells required per editing event, reduced reagent consumption, and higher throughput for generating clonal cell lines with defined genetic modifications.

Local In Vivo Gene Editing in Skeletal Muscle

C18:1-LAH5 lipopeptide is uniquely positioned for in vivo gene editing applications requiring local intramuscular delivery, such as Duchenne muscular dystrophy gene therapy development, muscle-directed metabolic disorder correction, or vaccine antigen expression. The validated 7-10% editing efficiency in murine skeletal muscle without observable short-term toxicity [3] provides a quantitative benchmark for experimental design and dosing optimization, and represents a rare non-viral CPP-based system with demonstrated in vivo functionality.

Therapeutic Editing in iPSC Models for Retinal Disease

C18:1-LAH5 lipopeptide has demonstrated proof-of-concept therapeutic efficacy in correcting splicing defects caused by deep-intronic variants in ABCA4, achieving ~50% reduction of pseudoexon-containing transcripts in STGD1 patient-derived photoreceptor precursor cells [4]. This application scenario is particularly compelling for inherited retinal disease research programs requiring a non-viral delivery system capable of delivering CRISPR-Cas9 RNP to photoreceptor lineage cells.

Application

Selection Property

Validation Focus

In vitro RNP gene editing across cell lines

CPP-based nanocomplex formation with Cas9 RNP

TIDE/T7E1 indel detection; serum compatibility and short-incubation editing

HDR gene editing via co-delivery of ssDNA template

Co-complexation of Cas9 RNP and HDR template in single nanoparticle

Stoplight reporter HDR efficiency; EMSA confirmation of ternary complex

Local in vivo gene editing in skeletal muscle models

Fatty-acylated C18:1-LAH5 for protease resistance and in vivo stability

Reporter and endogenous gene editing; short-term safety endpoints

Gene editing in patient-derived iPSC models for retinal research

Lipopeptide delivery to iPSC-derived photoreceptor precursors

Pathogenic transcript reduction; splice integrity and expression maintenance

• [1] Öktem M, et al. Amphipathic Cell-Penetrating Peptide-Aided Delivery of Cas9 RNP for In Vitro Gene Editing and Correction. Pharmaceutics. 2023 Oct 20;15(10):2500. Figure 6. View Source
• [2] Öktem M, et al. Amphipathic Cell-Penetrating Peptide-Aided Delivery of Cas9 RNP for In Vitro Gene Editing and Correction. Pharmaceutics. 2023 Oct 20;15(10):2500. Figure 7. View Source
• [3] Öktem M, et al. Lipopeptide-mediated delivery of CRISPR/Cas9 ribonucleoprotein complexes for gene editing and correction. J Control Release. 2025 May 17;383:113854. DOI: 10.1016/j.jconrel.2025.113854. View Source
• [4] Garanto A, et al. Lipopeptide-mediated Cas9 RNP delivery: A promising broad therapeutic strategy for safely removing deep-intronic variants in ABCA4. Mol Ther Nucleic Acids. 2024 Sep 26;35(4):102345. DOI: 10.1016/j.omtn.2024.102345. View Source